2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindole-4-carboxylic acid

• IUPAC Name: 2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindole-4-carboxylic acid
• InChI: InChI=1S/C14H10N2O6/c17-9-5-4-8(11(18)15-9)16-12(19)6-2-1-3-7(14(21)22)10(6)13(16)20/h1-3,8H,4-5H2,(H,21,22)(H,15,17,18)
• InChI Key: UKKAISAKQMDGRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)C(=O)O
• Molecular Formula: C14H10N2O6
• Molecular Weight: 302.24 g/mol
• CAS RN: 1547163-38-1

Description

This compound, also known as 2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetic acid, has a molecular weight of 332.27. It is stored in an inert atmosphere at a temperature between 2-8°C.

Synthesis Analysis

Based on 2-(2,6-dioxopiperidin-3-yl)-4-fluoroisoindoline-1,3-dione as a raw material, a series of novel pomalidomide linked with diphenylcarbamide derivatives were synthesized through several step reactions of substitution, click reaction, and addition reaction. The structures of these compounds were confirmed by 1 H NMR, 13 C NMR, and MS.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H12N2O7/c18-10-5-4-8 (13 (21)16-10)17-14 (22)7-2-1-3-9 (12 (7)15 (17)23)24-6-11 (19)20/h1-3,8H,4-6H2, (H,19,20) (H,16,18,21).

Chemical Reactions Analysis

The compound is used in the synthesis of a series of novel pomalidomide linked with diphenylcarbamide derivatives. The synthesis involves several step reactions of substitution, click reaction, and addition reaction.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature and is stored in an inert atmosphere at a temperature between 2-8°C.

Scientific Research Applications

Drug Discovery

This compound is utilized as a building block in the development of new drugs. Its structure is often found in biologically active compounds, suggesting its potential in targeting specific enzymes or receptors. It’s particularly valuable in the design of Proteolysis Targeting Chimeras (PROTACs) , which are molecules designed to degrade specific proteins for therapeutic purposes.

Organic Synthesis

In organic chemistry, this compound serves as a precursor for synthesizing a variety of novel derivatives. These derivatives have been explored for their ability to inhibit enzymes like indoleamine 2,3-dioxygenase-1 (IDO1), which is implicated in cancer pathogenesis.

Medicinal Chemistry

The compound’s derivatives are explored for their anti-inflammatory properties, particularly as inhibitors of inflammatory cytokines. This makes them potential candidates for treating diseases characterized by inflammation.

Enzyme Targeting

Its derivatives are used to target enzymes for degradation. This is crucial in the field of targeted protein degradation, where the goal is to eliminate malfunctioning or disease-causing proteins.

Receptor Targeting

The compound and its derivatives have been studied for their role in receptor targeting. This is particularly important in the development of drugs that aim to modulate receptor activity as a means to treat various diseases.

PROTAC Development

As a functionalized cereblon ligand, it’s instrumental in the development of Thalidomide-based PROTACs. These molecules have the potential to revolutionize the treatment of diseases by selectively degrading pathological proteins.

Chemical Biology

In chemical biology, this compound is used to study the interaction between small molecules and biological systems. It helps in understanding the underlying mechanisms of diseases and the development of therapeutic strategies.

Mechanism of Action

Target of Action

The primary target of 2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindoline-4-carboxylic acid is cereblon , a protein that plays a crucial role in various cellular processes . This compound acts as a functionalized cereblon ligand, which is essential for the development of Thalidomide-based PROTACs .

Mode of Action

The compound interacts with its target, cereblon, by forming a complex. This interaction allows for rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions . It is also amenable for linker attachment via reductive amination .

Biochemical Pathways

The compound’s interaction with cereblon leads to the modulation of various biochemical pathways. Specifically, it plays a role in the targeted protein degradation pathway . This pathway involves the selective degradation of specific proteins, which is a critical process in maintaining cellular homeostasis .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its role in targeted protein degradation . By interacting with cereblon, the compound can influence the degradation of specific proteins, thereby affecting various cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindoline-4-carboxylic acid. For instance, the compound’s storage temperature can affect its stability . Furthermore, the physiological environment within the body, such as pH and the presence of other molecules, can also impact the compound’s efficacy and action.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302-H315-H319-H335.